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Compound of Interest

Compound Name: Uroguanylin-15 (Rat)

Cat. No.: B12390031 Get Quote

For researchers, scientists, and drug development professionals investigating the role of

Uroguanylin in various physiological and pathological processes, the selection of a reliable

antibody for immunohistochemistry (IHC) is paramount. This guide provides a side-by-side

comparison of commercially available Uroguanylin antibodies, summarizing their key

characteristics and available performance data to aid in your selection process. While direct

comparative studies with quantitative data are limited, this guide synthesizes available

information from manufacturers and relevant publications.

Side-by-Side Comparison of Commercially Available
Uroguanylin Antibodies
The following table summarizes the specifications of Uroguanylin antibodies that have been

validated or are suggested for use in IHC. It is important to note that performance can vary

between experiments, and in-house validation is always recommended.
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Feature
Proteintech
(18113-1-AP)

Novus
Biologicals
(H00002981-
D01P)

RayBiotech
Custom (Di
Guglielmo et
al., 2017)[1]

Host Species Rabbit Rabbit Rabbit Rabbit

Clonality Polyclonal Polyclonal Polyclonal Polyclonal

Immunogen

Fusion protein

corresponding to

amino acids 24-

112 of human

Uroguanylin

Full-length

human GUCA2B

protein (amino

acids 1-112)

Not specified

Peptide

corresponding to

amino acids 75-

90 of human pro-

uroguanylin

Validated

Applications

IHC, WB, IF/ICC,

ELISA
WB, ELISA

ELISA, WB, IHC,

RIA
IHC

Species

Reactivity

Human, Mouse,

Rat
Human Human Human[1]

IHC Validation

Data

Yes (Human

pancreas cancer,

kidney, stomach,

colon cancer;

Mouse small

intestine, colon,

pancreas)

Not explicitly

provided for IHC

Limited

information

available

Yes (Human

duodenum,

terminal ileum,

ascending and

descending

colon)[1]

Recommended

Dilution for IHC
1:50 - 1:500

Not specified for

IHC
Not specified Not specified

Antigen Retrieval

Heat-mediated

with Tris-EDTA

buffer (pH 9.0)

Not specified for

IHC
Not specified Not specified

Reported

Performance

Shows specific

staining in

expected tissues.

Reactive against

mammalian

transfected

lysate in WB.

Suitable for use

in IHC.

Demonstrated

differential

staining intensity

in intestinal

tissues from
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different patient

cohorts.

Experimental Data and Performance
Direct comparative studies evaluating the performance of these antibodies head-to-head are

not readily available in the published literature. The majority of the performance data comes

from the manufacturers' own validation and a single study utilizing a custom-made antibody.

Proteintech (18113-1-AP): This antibody has the most extensive IHC validation data provided

by the manufacturer. The product datasheet showcases IHC images of various human and

mouse tissues, including the gastrointestinal tract, which is a key site of Uroguanylin

expression. The provided images demonstrate specific staining patterns consistent with the

known localization of Uroguanylin.

Novus Biologicals (H00002981-D01P): While validated for Western Blot and ELISA, its

performance in IHC is not explicitly detailed on the product datasheet. Researchers considering

this antibody for IHC should perform thorough in-house validation to determine its suitability

and optimal staining conditions.

RayBiotech: The product information suggests suitability for IHC, but detailed validation data or

images are not readily accessible. Contacting the manufacturer for more specific information is

recommended.

Custom Antibody (Di Guglielmo et al., 2017): A study on Uroguanylin expression in adolescents

with obesity successfully utilized a custom-made polyclonal rabbit antibody for IHC. The study

provides a detailed methodology for their IHC protocol and demonstrates the antibody's ability

to detect changes in Uroguanylin expression levels, highlighting the feasibility of generating

specific and sensitive antibodies for this application.

Uroguanylin Signaling Pathway
Uroguanylin exerts its biological effects by binding to and activating the Guanylate Cyclase 2C

(GUCY2C) receptor, which is predominantly expressed on the apical membrane of intestinal

epithelial cells. This interaction triggers the conversion of GTP to cGMP, leading to the
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activation of downstream signaling cascades that regulate ion transport, fluid secretion, and

epithelial cell proliferation.

Uroguanylin Signaling Pathway

Uroguanylin

GUCY2C Receptor

Binds and Activates

cGMP

Converts

GTP

Protein Kinase GII
(PKGII)

Activates

CFTR

Phosphorylates and Activates

Ion & Water Secretion

Mediates

Click to download full resolution via product page

Caption: Uroguanylin signaling cascade initiated by receptor binding.

Experimental Workflow for Immunohistochemistry
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The following diagram outlines a typical workflow for performing IHC with paraffin-embedded

tissues.
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Caption: Standard workflow for IHC on paraffin-embedded tissues.

Detailed Experimental Protocol for Uroguanylin IHC
This protocol is a general guideline and may require optimization for specific antibodies and

tissues.

1. Deparaffinization and Rehydration:

Immerse slides in Xylene: 2 changes, 5 minutes each.

Immerse in 100% Ethanol: 2 changes, 3 minutes each.

Immerse in 95% Ethanol: 1 change, 3 minutes.

Immerse in 70% Ethanol: 1 change, 3 minutes.

Rinse in distilled water.

2. Antigen Retrieval:

Immerse slides in Tris-EDTA buffer (10 mM Tris, 1 mM EDTA, pH 9.0).

Heat in a pressure cooker or water bath at 95-100°C for 20-30 minutes.

Allow slides to cool to room temperature.

3. Blocking:

Wash slides in PBS or TBS.

Incubate with a blocking solution (e.g., 5% normal goat serum in PBS/TBS) for 1 hour at

room temperature to block non-specific binding.

4. Primary Antibody Incubation:

Dilute the primary Uroguanylin antibody to its optimal concentration in the blocking solution.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12390031?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubate slides with the primary antibody overnight at 4°C in a humidified chamber.

5. Secondary Antibody Incubation:

Wash slides in PBS or TBS.

Incubate with a biotinylated or enzyme-conjugated secondary antibody (e.g., goat anti-rabbit)

for 1-2 hours at room temperature.

6. Detection:

Wash slides in PBS or TBS.

If using a biotinylated secondary antibody, incubate with an avidin-biotin-enzyme complex

(e.g., ABC reagent).

Develop the signal with an appropriate chromogen substrate (e.g., DAB) until the desired

staining intensity is reached.

7. Counterstaining:

Counterstain with hematoxylin to visualize cell nuclei.

"Blue" the sections in running tap water or a bluing reagent.

8. Dehydration and Mounting:

Dehydrate the slides through graded ethanol solutions (70%, 95%, 100%).

Clear in xylene.

Mount with a permanent mounting medium.

Disclaimer: This guide is intended for informational purposes only. Researchers should always

consult the manufacturer's datasheets and perform their own validation experiments to ensure

the suitability of any antibody for their specific application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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